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Compound Focus: Cdc-801

CAS No.: 192819-27-5

Cat. No.: S006987

About CDC-801

Based on the search results, here is the available information on CDC-801:

e Status: It is an investigational drug that has been used in a clinical trial for treating Chronic
Lymphocytic Leukemia [1].

¢ IUPAC Name: 3-[3-(cyclopentyloxy)-4-methoxyphenyl]-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-
yl)propanamide [1].

e Therapeutic Index Data: Not available. The quantitative data required to calculate its therapeutic
index, such as the effective dose (ED50) and toxic dose (TD50), have not been published in the
accessible literature.

Understanding Therapeutic Index Calculation

For your comparison guides, providing a clear explanation of how a therapeutic index is calculated can be
valuable for your audience of researchers and professionals. The standard calculation is based on the ratio of
the dose that causes toxicity in 50% of a population to the dose that produces a therapeutic effect in 50% of

the population [2] [3] [4].

The table below summarizes the core concepts and formulas:
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Term Abbreviation

Definition Role in Calculation

Median ED50
Effective Dose

Median Toxic TD50
Dose

Median Lethal LD50
Dose

Therapeutic TI
Index (TI)

Dose that produces a therapeutic Denominator in the ratio [2]
response in 50% of the population [3].

[2] [3].

Dose that induces toxicity in 50% Typically used in human
of the population [3] [4]. clinical contexts.

Dose that causes death in 50% of Historically used in pre-
an animal study population [2] [3]. clinical animal studies.

Tl = TD50 / ED50 (or LD50 / ED50) A higher Tl value indicates a
[2] [3]. wider safety margin [3] [4].

This diagram illustrates the relationship between these concepts in a dose-response curve, which is

fundamental for determining the values used in the TI calculation:
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A Note on Practical Application in Drug Development
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While the classic TI formula is a fundamental concept, it's important to note that in modern drug
development, the index is often calculated based on drug exposure levels in plasma rather than administered
dose alone. This accounts for individual differences in how drugs are absorbed and metabolized [3].
Furthermore, a single TI value has limitations, as it does not capture the shape of the dose-response curves

for efficacy and toxicity, or variations in individual patient responses [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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